molecular formula C11H15N3O2 B2764540 1-[2-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]prop-2-en-1-one CAS No. 2224326-48-9

1-[2-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]prop-2-en-1-one

Cat. No. B2764540
CAS RN: 2224326-48-9
M. Wt: 221.26
InChI Key: AHCOVFSAFCUJNZ-UHFFFAOYSA-N
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Description

1,2,4-Oxadiazole is a heterocyclic compound . It’s a five-membered ring that contains one oxygen atom, two nitrogen atoms, and two carbon atoms . The 5-methyl-1,2,4-oxadiazol-3-amine, a related compound, has a molecular weight of 99.09 .


Synthesis Analysis

1,2,4-Oxadiazoles can be synthesized through various methods . The synthesis of nitrogen- and oxygen-containing scaffolds has gained momentum due to their versatility in drug discovery .


Molecular Structure Analysis

Oxadiazoles possess hydrogen bond acceptor properties owing to electronegativities of nitrogen and oxygen . Nitrogen has been a stronger hydrogen bond acceptor than oxygen .


Chemical Reactions Analysis

The chemical reactions of 1,2,4-oxadiazoles can vary depending on the specific compound and conditions. For example, an annulation reaction followed by desulfurization/intramolecular rearrangement has been reported .


Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazoles can vary depending on the specific compound. For example, 5-methyl-1,2,4-oxadiazol-3-amine is a solid .

Mechanism of Action

The mechanism of action of 1,2,4-oxadiazoles can vary greatly depending on the specific compound and its biological target. Some 1,2,4-oxadiazoles have shown anti-infective activities, including anti-bacterial, anti-viral, and anti-leishmanial activities .

Safety and Hazards

The safety and hazards of 1,2,4-oxadiazoles can vary depending on the specific compound. For example, 5-methyl-1,2,4-oxadiazol-3-amine has been classified as Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3 .

Future Directions

The future directions of research on 1,2,4-oxadiazoles could involve further exploration of their therapeutic potential, given their broad range of chemical and biological properties . This could include the development of new drugs based on 1,2,4-oxadiazole moieties .

properties

IUPAC Name

1-[2-(5-methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]prop-2-en-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H15N3O2/c1-3-10(15)14-7-5-4-6-9(14)11-12-8(2)16-13-11/h3,9H,1,4-7H2,2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AHCOVFSAFCUJNZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC(=NO1)C2CCCCN2C(=O)C=C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H15N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

221.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[2-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]prop-2-en-1-one

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